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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of pentylcyclopentane, establishing

the synonymity of the name "amylcyclopentane" and detailing its chemical and physical

properties, potential synthesis and analytical methodologies, and its applications in various

scientific and industrial fields. This document is intended to be a valuable resource for

professionals in research, drug development, and materials science.

Nomenclature and Synonymity
Pentylcyclopentane, a saturated hydrocarbon, consists of a five-membered cyclopentane ring

substituted with a five-carbon pentyl group. In chemical literature and commercial listings, it is

frequently referred to by its synonym, "amylcyclopentane". The term "amyl" is a common, non-

systematic name for a pentyl group. Other recognized synonyms include n-

pentylcyclopentane, 1-cyclopentylpentane, and cyclopentane, pentyl-.[1][2] The compound is

unambiguously identified by its CAS Registry Number: 3741-00-2.[1][2]

Physicochemical Properties
Pentylcyclopentane is a colorless liquid at room temperature with low volatility.[1] Its non-

polar nature makes it sparingly soluble in water but miscible with many organic solvents.[1] The

key physicochemical properties of pentylcyclopentane are summarized in Table 1.
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Table 1: Physicochemical Properties of Pentylcyclopentane

Property Value Reference(s)

Molecular Formula C₁₀H₂₀ [1][2]

Molecular Weight 140.27 g/mol [1][2]

CAS Number 3741-00-2 [1][2]

IUPAC Name Pentylcyclopentane [2]

Boiling Point 180 °C

Melting Point -82.99 °C

Density 0.79 g/cm³

Refractive Index 1.4350 to 1.4370

Flash Point 38 °C

Water Solubility 115 µg/kg at 25 °C

Henry's Law Constant 1.82 at 25 °C

Experimental Protocols
Hypothetical Synthesis of Pentylcyclopentane via
Grignard Reaction
While specific, detailed industrial synthesis protocols for pentylcyclopentane are proprietary, a

plausible and common laboratory-scale synthesis involves the Grignard reaction. This method

is a versatile carbon-carbon bond-forming reaction.

Objective: To synthesize pentylcyclopentane from bromocyclopentane and 1-bromopentane.

Reaction Scheme:

Formation of the Grignard Reagent: Bromocyclopentane + Mg → Cyclopentylmagnesium

bromide
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Coupling Reaction: Cyclopentylmagnesium bromide + 1-bromopentane →

Pentylcyclopentane + MgBr₂

Materials:

Bromocyclopentane

1-Bromopentane

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

Iodine crystal (as an activator)

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard laboratory glassware for anhydrous reactions

Procedure:

Preparation of the Grignard Reagent:

All glassware must be thoroughly dried to exclude moisture.

Magnesium turnings and a small crystal of iodine are placed in a round-bottom flask under

an inert atmosphere (e.g., nitrogen or argon).

A solution of bromocyclopentane in anhydrous diethyl ether is added dropwise to the

magnesium turnings. The reaction is initiated, which is often indicated by a color change

and gentle refluxing. The mixture is stirred until the magnesium is consumed.

Coupling Reaction:

The freshly prepared cyclopentylmagnesium bromide solution is cooled in an ice bath.
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A solution of 1-bromopentane in anhydrous diethyl ether is added dropwise to the

Grignard reagent.

After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then refluxed for several hours to ensure the completion of the reaction.

Work-up and Purification:

The reaction mixture is cooled and then quenched by the slow addition of a saturated

aqueous ammonium chloride solution.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic extracts are washed with brine, dried over anhydrous magnesium

sulfate, and filtered.

The solvent is removed by rotary evaporation.

The crude product is purified by fractional distillation to yield pure pentylcyclopentane.
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Hypothetical Grignard Synthesis of Pentylcyclopentane

Bromocyclopentane

Cyclopentylmagnesium bromide
(Grignard Reagent)

+ Mg in dry ether

Magnesium (Mg)

Pentylcyclopentane

+ 1-Bromopentane

1-Bromopentane

MgBr₂
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Pentylcyclopentane as a Biofuel Component

Biomass

Platform Molecules
(e.g., furfural, cyclopentanone)

Chemical Conversion
(e.g., aldol condensation, hydrodeoxygenation)

Cycloalkanes
(including Pentylcyclopentane)

Sustainable Jet Fuel

Blending component

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1328772#amylcyclopentane-as-a-
synonym-for-pentylcyclopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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